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Introduction

These application notes provide a comprehensive guide for the use of Selegiline, a selective
and irreversible inhibitor of monoamine oxidase-B (MAO-B), in mouse models of neurological
disorders, particularly Parkinson's disease. Selegiline is a valuable tool for investigating the role
of MAO-B in disease pathogenesis and for evaluating potential therapeutic interventions. By
inhibiting MAO-B, selegiline increases the levels of dopamine in the brain, which can alleviate
motor symptoms associated with Parkinson's disease.[1] It may also have neuroprotective
effects.[1]

Data Presentation

The following tables summarize quantitative data from studies utilizing Selegiline in mouse
models of Parkinson's disease.

Table 1: Recommended Dosage of Selegiline in Mouse Models
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Administration Observed
Dosage Frequency Mouse Model
Route Effects

Dose-dependent

) reduction in
Subcutaneous _ MPTP-induced _ o
1-10 mg/kg Single dose ) immobility time in
(s.c) Parkinson's
the forced
swimming test.
Shortened
Subcutaneous ) MPTP-induced immobility time in
10 mg/kg Single dose ) )
(s.c.) Parkinson's the talil

suspension test.

Suppressed the

reduction of

nigral

] MPTP-induced . )
1.0 mg/kg/day Oral Gavage Daily for 14 days ] dopaminergic
Parkinson's
neurons and
improved gait

dysfunction.

Markedly
Subcutaneous ] MPTP-induced inhibited MAO-B
0.3 - 10 mg/kg Single dose ] o
(s.c) Parkinson's activity in the

cerebrum.

Table 2: Effects of Selegiline on Behavioral Outcomes in MPTP Mouse Model

Behavioral Test Dosage and Administration Key Findings

Significantly shortened the

Tail Suspension Test 10 mg/kg (s.c.), single dose ] o
extended immobility time.
o ] Dose-dependently reduced
Forced Swimming Test 1-10 mg/kg (s.c.), single dose o
immobility time.
Gait Analysis 1.0 mg/kg/day (Oral), 14 days Improved gait dysfunction.
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Experimental Protocols
MPTP-Induced Mouse Model of Parkinson's Disease

This protocol describes the induction of a Parkinson's disease-like phenotype in mice using the
neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP).

Materials:

e MPTP hydrochloride

 Sterile saline (0.9% NaCl)

o C57BL/6 mice (male, 8-10 weeks old)

o Appropriate safety equipment for handling MPTP (e.g., fume hood, gloves, lab coat)
Procedure:

o Prepare a fresh solution of MPTP hydrochloride in sterile saline. Acommon dosage is 20-30
mg/kg.

o Administer MPTP to the mice via intraperitoneal (i.p.) injection.
» Atypical regimen involves four injections of MPTP at 2-hour intervals within a single day.
» Control mice should receive injections of sterile saline using the same volume and schedule.

o Behavioral testing and tissue collection are typically performed 7 to 21 days after the final
MPTP injection.

Selegiline Administration

a) Subcutaneous (s.c.) Injection:

o Dissolve Selegiline hydrochloride in sterile saline to the desired concentration (e.g., 1 mg/mL
for a 10 mg/kg dose in a 20g mouse).

« Inject the solution subcutaneously in the loose skin over the back of the neck.
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b) Oral Gavage:

e Suspend Selegiline in a suitable vehicle such as sterile water or 0.5%
carboxymethylcellulose.

o Administer the suspension directly into the stomach of the mouse using a gavage needle.

Behavioral Testing

a) Tail Suspension Test (TST): This test is used to assess depression-like behavior.

« Individually suspend each mouse by its tail from a horizontal bar using adhesive tape. The
mouse should be positioned so that it cannot touch any surfaces.

e The duration of the test is typically 6 minutes.[2][3]

e Record the total time the mouse remains immobile during the last 4 minutes of the test.[4]
Immobility is defined as the absence of any movement except for respiration.[4]

b) Forced Swim Test (FST): This test also measures depression-like behavior.

e Place each mouse individually into a transparent cylinder (e.g., 25 cm high, 10 cm diameter)
filled with water (23-25°C) to a depth of 15 cm.

e The test duration is 6 minutes.[5]

e Record the total time the mouse spends immobile during the final 4 minutes of the test.
Immobility is characterized by the mouse floating motionless or making only small
movements to keep its head above water.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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